![molecular formula C19H15NO2 B1463219 2-Methyl-4-(4-phenoxybenzoyl)pyridine CAS No. 1187170-29-1](/img/structure/B1463219.png)
2-Methyl-4-(4-phenoxybenzoyl)pyridine
Overview
Description
2-Methyl-4-(4-phenoxybenzoyl)pyridine is a useful research compound. Its molecular formula is C19H15NO2 and its molecular weight is 289.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Novel Materials
- Polyimides Incorporation : A study by Wang et al. (2006) introduced a pyridine-containing aromatic dianhydride monomer for synthesizing new polyimides with pyridine moieties. These polyimides exhibited good solubility, thermal stability, and mechanical properties, making them suitable for advanced material applications.
Corrosion Inhibition
- Schiff Bases as Corrosion Inhibitors : Hegazy et al. (2012) evaluated Schiff bases for their corrosion inhibition efficiency on carbon steel in hydrochloric acid, highlighting the potential of pyridine derivatives in protecting metals from corrosion Hegazy et al. (2012).
Liquid Crystals and Luminescent Materials
- Heterocyclic Pyridine-based Liquid Crystals : Ong et al. (2018) synthesized calamitic liquid crystals with a pyridine core, demonstrating their use in creating materials with specific thermotropic behaviors Ong et al. (2018).
- Luminescent Rhenium(I) Complexes : Li et al. (2012) developed rhenium(I) tricarbonyl complexes with pyridine-functionalized ligands, which exhibited unique blue-green luminescence, useful for developing new photoluminescent materials Li et al. (2012).
Biologically Active Substances and Catalysis
- Iron(III) Complexes as Functional Models : Velusamy et al. (2004) discussed the role of pyridine derivatives in mimicking the activity of catechol dioxygenases, offering insights into the enzymatic reactions Velusamy et al. (2004).
Environmental and Health Applications
- Exposure to Pesticides : Babina et al. (2012) explored the environmental exposure to pesticides in children, indicating the relevance of monitoring pyridine derivatives for public health Babina et al. (2012).
Advanced Functional Polymers
- Novel Fluorescent Polyimides : Huang et al. (2012) synthesized pyridine-containing polyimides that exhibited high solubility, thermal stability, and strong fluorescence, useful for electronic and photonic applications Huang et al. (2012).
Properties
IUPAC Name |
(2-methylpyridin-4-yl)-(4-phenoxyphenyl)methanone | |
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InChI |
InChI=1S/C19H15NO2/c1-14-13-16(11-12-20-14)19(21)15-7-9-18(10-8-15)22-17-5-3-2-4-6-17/h2-13H,1H3 | |
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InChI Key |
OPQRTOGFBMNHSN-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=NC=CC(=C1)C(=O)C2=CC=C(C=C2)OC3=CC=CC=C3 | |
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Molecular Formula |
C19H15NO2 | |
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DSSTOX Substance ID |
DTXSID601240057 | |
Record name | (2-Methyl-4-pyridinyl)(4-phenoxyphenyl)methanone | |
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Molecular Weight |
289.3 g/mol | |
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CAS No. |
1187170-29-1 | |
Record name | (2-Methyl-4-pyridinyl)(4-phenoxyphenyl)methanone | |
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Record name | (2-Methyl-4-pyridinyl)(4-phenoxyphenyl)methanone | |
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